N-(9-ethyl-9H-carbazol-3-yl)-3-nitrobenzamide

• IUPAC Name: N-(9-ethylcarbazol-3-yl)-3-nitrobenzamide
• InChI: InChI=1S/C21H17N3O3/c1-2-23-19-9-4-3-8-17(19)18-13-15(10-11-20(18)23)22-21(25)14-6-5-7-16(12-14)24(26)27/h3-13H,2H2,1H3,(H,22,25)
• InChI Key: WYEWIVNBRDGDKY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])C4=CC=CC=C41
• Molecular Formula: C21H17N3O3
• Molecular Weight: 359.4 g/mol

Description

N-(9-ethyl-9H-carbazol-3-yl)-3-nitrobenzamide, also known as NEC-1, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. NEC-1 has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

N-(9-ethyl-9H-carbazol-3-yl)-3-nitrobenzamide inhibits necroptosis by targeting the receptor-interacting protein kinase 1 (RIPK1) and preventing its interaction with other proteins in the necroptotic pathway. By inhibiting necroptosis, this compound promotes cell survival and reduces tissue damage in various pathological conditions.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell death in various cell types. This compound has also been shown to improve mitochondrial function and reduce mitochondrial damage in cells subjected to ischemic injury.

Advantages and Limitations for Lab Experiments

N-(9-ethyl-9H-carbazol-3-yl)-3-nitrobenzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and modified to improve its potency and selectivity. This compound is also relatively stable and can be stored for long periods without degradation. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

The potential therapeutic applications of N-(9-ethyl-9H-carbazol-3-yl)-3-nitrobenzamide are vast, and several future directions can be explored. One potential direction is the development of more potent and selective this compound analogs that can be used in the treatment of specific diseases. Another direction is the investigation of the role of necroptosis in various pathological conditions, including neurodegeneration and viral infections. Additionally, the development of novel drug delivery systems for this compound could improve its efficacy and reduce its toxicity in vivo.
Conclusion
In conclusion, this compound is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for the treatment of various diseases. Further research is needed to fully understand the potential of this compound and its analogs in the treatment of various pathological conditions.

Synthesis Methods

N-(9-ethyl-9H-carbazol-3-yl)-3-nitrobenzamide can be synthesized using a simple two-step process. The first step involves the reaction of 3-nitrobenzoyl chloride with 9-ethylcarbazole in the presence of a base to form the intermediate product, N-(9-ethyl-9H-carbazol-3-yl)-3-nitrobenzoic acid. The second step involves the conversion of the intermediate product to this compound using thionyl chloride and a base.

Scientific Research Applications

N-(9-ethyl-9H-carbazol-3-yl)-3-nitrobenzamide has been extensively studied in the field of cell death research. It has been shown to inhibit necroptosis, a form of programmed cell death that is involved in various pathological conditions, including ischemic injury, neurodegeneration, and inflammation. This compound has also been shown to have potential therapeutic applications in the treatment of cancer, autoimmune diseases, and viral infections.